Cas no 1219963-99-1 (N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride)

• Product Name: N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride
• CAS No: 1219963-99-1
• MF: C₁₃H₂₈Cl₂N₂O
• MW: 299.280221939087
• CID: 1071814
• PubChem ID: 53410871
• Update Time: 2025-06-15

N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride
• N-methyl-1-(oxan-4-yl)-N-(piperidin-2-ylmethyl)methanamine;dihydrochloride
• N-Methyl-1-(piperidin-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanaminedihydrochloride
• N-Methyl-1-(piperidin-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine dihydrochloride
• AKOS015845530
• 1219963-99-1

• MDL： MFCD13561744
• Inchi： 1S/C13H26N2O.2ClH/c1-15(10-12-5-8-16-9-6-12)11-13-4-2-3-7-14-13;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： DRZIPRLQIPCVHB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)CC1CCCCN1

Computed Properties

• Exact Mass: 298.1578689g/mol
• Monoisotopic Mass: 298.1578689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride

Research Brief on N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine Dihydrochloride (CAS: 1219963-99-1)

N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride (CAS: 1219963-99-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, often referred to in abbreviated forms in literature, has been the subject of recent studies due to its potential pharmacological properties. The compound's unique structural features, including the piperidinyl and tetrahydropyranyl moieties, make it a promising candidate for further investigation in therapeutic applications.

Recent research has focused on the synthesis, characterization, and biological evaluation of this compound. Studies have highlighted its role as a potential modulator of specific neurotransmitter systems, which could have implications for treating neurological disorders. The dihydrochloride salt form enhances its solubility and bioavailability, making it more suitable for in vivo studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated that this compound exhibits selective binding affinity towards certain receptor subtypes, suggesting its utility in targeted therapies. For instance, preliminary data indicate its potential as an antagonist or agonist for specific G-protein-coupled receptors (GPCRs), which are critical in various physiological processes. These findings are supported by molecular docking studies that predict favorable interactions with receptor binding sites.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and toxicological profile. Current studies are exploring its efficacy in animal models of disease, with a focus on optimizing dosing regimens and minimizing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-Methyl(2-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its structural novelty and preliminary biological activity warrant continued investigation, with the potential to contribute to the development of novel therapeutics for unmet medical needs.